Cas no 1874731-58-4 (N,2-dimethyl-6-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: N,2-dimethyl-6-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 1874731-58-4
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5750335
• PubChem ID: 165743953
• Update Time: 2025-06-08

N,2-dimethyl-6-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1452620
• N,2-dimethyl-6-(propan-2-yl)benzene-1-sulfonamide
• 1874731-58-4

• Inchi： 1S/C11H17NO2S/c1-8(2)10-7-5-6-9(3)11(10)15(13,14)12-4/h5-8,12H,1-4H3
• InChI Key： JFDZXVFWGUEHJY-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC=CC=1C(C)C)(NC)(=O)=O

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Additional information on N,2-dimethyl-6-(propan-2-yl)benzene-1-sulfonamide

Introduction to N,2-dimethyl-6-(propan-2-yl)benzene-1-sulfonamide (CAS No. 1874731-58-4)

N,2-dimethyl-6-(propan-2-yl)benzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1874731-58-4, belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The molecular structure of this compound features a benzene ring substituted with methyl and isopropyl groups, along with a sulfonamide functional group at the 1-position. This unique arrangement contributes to its distinct chemical properties and makes it a subject of interest for further investigation.

The synthesis and characterization of N,2-dimethyl-6-(propan-2-yl)benzene-1-sulfonamide involve sophisticated organic chemistry techniques that require precision and expertise. The presence of the sulfonamide group enhances the compound's solubility in polar solvents, making it suitable for various applications in drug formulation and delivery systems. Additionally, the structural features of this compound allow for interactions with biological targets, which is crucial for its potential use in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N,2-dimethyl-6-(propan-2-yl)benzene-1-sulfonamide with greater accuracy. Molecular docking studies have shown that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways. These findings align with the growing interest in developing novel anti-inflammatory agents that can address chronic inflammatory diseases more effectively than existing treatments.

The pharmacokinetic properties of N,2-dimethyl-6-(propan-2-yl)benzene-1-sulfonamide are also under investigation to optimize its therapeutic efficacy. Studies have indicated that the compound has a moderate half-life, suggesting potential for once or twice daily dosing regimens. Furthermore, its metabolic stability appears to be favorable for systemic administration, making it a viable candidate for further clinical development.

In vitro studies have demonstrated the potential of N,2-dimethyl-6-(propan-2-yl)benzene-1-sulfonamide as an inhibitor of certain enzymes implicated in metabolic disorders. The sulfonamide moiety plays a critical role in modulating enzyme activity by forming hydrogen bonds and ionic interactions with key residues. This mechanism of action has been explored in detail through X-ray crystallography and other structural biology techniques, providing valuable insights into its mode of interaction.

The toxicological profile of this compound is another area of active research. Preliminary toxicity assays have shown that N,2-dimethyl-6-(propan-2-yl)benzene-1-sulfonamide exhibits low acute toxicity at tested doses. However, long-term studies are necessary to assess any potential chronic adverse effects. These assessments are essential for ensuring the safety of patients who may benefit from this compound if it progresses to clinical use.

The development of new synthetic routes for N,2-dimethyl-6-(propan-2-yl)benzene-1-sulfonamide has been a focus of industrial chemists aiming to improve yield and reduce costs. Catalytic methods have been explored to streamline the synthesis process while maintaining high purity standards. Such advancements not only enhance the economic feasibility of producing this compound but also contribute to sustainable chemistry practices by minimizing waste and energy consumption.

The potential applications of N,2-dimethyl-6-(propan-2-y l)benzene -1-sulfonamide extend beyond pharmaceuticals into agrochemicals and material science. Its unique chemical properties make it a candidate for developing novel pesticides or specialty chemicals with specific functionalities. Researchers are also exploring its use as an intermediate in the synthesis of more complex molecules with tailored properties.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the research on N,2-dimethyl -6-(propan -2 -yl)benzene -1-sulfonamide . These partnerships facilitate the sharing of resources and expertise, leading to faster discovery and development cycles. The integration of high-throughput screening technologies has further enhanced the ability to identify new derivatives with improved properties.

The regulatory landscape for approving new compounds like N,2-dimethyl -6-(propan -2 -yl)benzene -1-sulfonamide is stringent but well-defined. Compliance with international guidelines ensures that any potential therapeutic benefits are balanced against safety concerns. Regulatory agencies rely on comprehensive data from preclinical studies before allowing human trials to proceed.

Future directions in the study of N,2-dimethyl -6-(propan -2 -yl)benzene -1-sulfonamide include exploring its role in combination therapies alongside other drugs targeting different disease pathways. Such combinations may enhance treatment outcomes by addressing multiple mechanisms simultaneously. Additionally, investigating its potential as an adjuvant in vaccines or immunotherapies represents an exciting avenue for future research.